Cas no 1231249-72-1 (Methyl 2-bromo-3-propionylbenzoate)

Methyl 2-bromo-3-propionylbenzoate structure

1231249-72-1 structure

Product Name:Methyl 2-bromo-3-propionylbenzoate

CAS No:1231249-72-1

Molecular Formula:C₁₁H₁₁BrO₃

Molecular Weight:271.107242822647

CID:4795762

Methyl 2-bromo-3-propionylbenzoate Properties

Names and Identifiers

- Methyl 2-bromo-3-propionylbenzoate
- InChIKey： FBNQGRXPHQFLAJ-UHFFFAOYSA-N
- Inchi： 1S/C11H11BrO3/c1-3-9(13)7-5-4-6-8(10(7)12)11(14)15-2/h4-6H,3H2,1-2H3
- SMILES： BrC1C(C(=O)OC)=CC=CC=1C(CC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Heavy Atom Count: 15
Complexity: 252
XLogP3: 2.6
Topological Polar Surface Area: 43.4

Methyl 2-bromo-3-propionylbenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A015013767-250mg	Methyl 2-bromo-3-propionylbenzoate	1231249-72-1	97%	250mg	$499.20	2023-09-03

Methyl 2-bromo-3-propionylbenzoate Related Literature

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Biao Sun,Sai Luo,Long Huang,Shan Su,Chunfeng Meng,Aihua Yuan,Hui Zhang RSC Adv., 2019,9, 35887-35894
2. Toward high efficiency organic photovoltaic devices with enhanced thermal stability utilizing P3HT-b-P3PHT block copolymer additives†

Mingjing Zhu,Heejun Kim,Yu Jin Jang,Sungmin Park,Du Yeol Ryu,Kyungkon Kim,Ping Tang,Feng Qiu,Juan Peng J. Mater. Chem. A, 2016,4, 18432-18443
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6. 2014 atomic spectrometry update – a review of advances in environmental analysis

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7. Binuclear Cu(ii) coordination complex involving Cis-tetrathiafulvalene-bis-amido-2-pyridine-N-oxide as bi-anionic ligand: a robust molecular precursor toward magnetic conducting materials†

Fabrice Pointillart,Thomas Cauchy,Yann Le Gal,Stéphane Golhen,Olivier Cador,Lahcène Ouahab Chem. Commun., 2010,46, 4947-4949
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10. Correction: Core–shell defective TiO2 nanoparticles by femtosecond laser irradiation with enhanced photocatalytic performance

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